Cas no 34583-83-0 (7-Nitro-2,3,4,5-tetrahydro-1H-benzo[D]azepine)

7-Nitro-2,3,4,5-tetrahydro-1H-benzo[D]azepine is a heterocyclic organic compound featuring a benzo-fused azepine core with a nitro substituent at the 7-position. This structure confers utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The nitro group enhances reactivity for further functionalization, enabling selective transformations such as reductions or nucleophilic substitutions. Its rigid yet flexible scaffold allows for structural modifications to optimize binding affinity in target applications. The compound is typically handled under controlled conditions due to its sensitivity, and purity is critical for reproducible results in research and industrial processes. Suitable for exploratory studies in medicinal chemistry and material science.

7-Nitro-2,3,4,5-tetrahydro-1H-benzo[D]azepine structure

34583-83-0 structure

Product Name:7-Nitro-2,3,4,5-tetrahydro-1H-benzo[D]azepine

CAS No:34583-83-0

MF:C₁₀H₁₂N₂O₂

MW:192.214482307434

MDL:MFCD11109542

CID:1028944

PubChem ID:11310042

Update Time:2025-10-14

7-Nitro-2,3,4,5-tetrahydro-1H-benzo[D]azepine Chemical and Physical Properties

Names and Identifiers

- 7-Nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine
- 7-Nitro-2,3,4,5-tetrahydro-1H-3-benzazepine
- 2,3,4,5-Tetrahydro-7-nitro-1H-3-benzazepin
- 7-nitro-1,2,4,5-tetrahydro-3H-3-benzazepine
- AG-C-29292
- AGN-PC-006IHZ
- AK137096
- CTK5I3590
- KB-74190
- QC-5084
- SureCN717840
- 1H-3-Benzazepine, 2,3,4,5-tetrahydro-7-nitro-
- BCP08930
- AB0096001
- 7-nitro-1,2,4,5-tetrahydro-3-benzazepine
- 7-Nitro-2,3,4,5-tetrahydro-1H-3-benzoazepine
- 7-nitro-2,3,4,5-tetrahydro-1 H-3-benzazepine
- SY286714
- TXJXCXSFIVCGDS-UHFFFAOYSA-N
- DTXSID70461907
- AKOS006307413
- 34583-83-0
- DB-369585
- MFCD11109542
- SCHEMBL717840
- 7-Nitro-2,3,4,5-tetrahydro-1H-benzo[D]azepine
- MDL： MFCD11109542
- Inchi： 1S/C10H12N2O2/c13-12(14)10-2-1-8-3-5-11-6-4-9(8)7-10/h1-2,7,11H,3-6H2
- InChI Key： TXJXCXSFIVCGDS-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC2CCNCCC=2C=1)=O

Computed Properties

Exact Mass: 192.08996
Monoisotopic Mass: 192.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 57.8

Experimental Properties

PSA: 55.17

7-Nitro-2,3,4,5-tetrahydro-1H-benzo[D]azepine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM154658-1g	7-nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine	34583-83-0	95%	1g	$580	2021-06-09
Alichem	A019098086-1g	7-Nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine	34583-83-0	95%	1g	$520.00	2023-09-02
Chemenu	CM154658-1g	7-nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine	34583-83-0	95%	1g	$***	2023-05-30
eNovation Chemicals LLC	D245782-500mg	7-Nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine	34583-83-0	95%	500mg	$685	2024-08-03
eNovation Chemicals LLC	D245782-1g	7-Nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine	34583-83-0	95%	1g	$895	2024-08-03
eNovation Chemicals LLC	D245782-2g	7-Nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine	34583-83-0	95%	2g	$1390	2024-08-03
eNovation Chemicals LLC	D245782-5g	7-Nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine	34583-83-0	95%	5g	$2450	2024-08-03
eNovation Chemicals LLC	D245782-10g	7-Nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine	34583-83-0	95%	10g	$3860	2024-08-03
eNovation Chemicals LLC	Y1188492-1g	7-Nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine	34583-83-0	95%	1g	$735	2024-07-19
eNovation Chemicals LLC	D245782-10g	7-Nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine	34583-83-0	95%	10g	$3860	2025-02-20